Cas no 1810074-64-6 ((S)-1-(4-Bromo-3-chlorophenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(4-Bromo-3-chlorophenyl)ethanamine hydrochloride
• CAS No: 1810074-64-6
• MF: C₈H₁₀BrCl₂N
• MW: 270.981699466705
• MDL: MFCD26553540
• CID: 3045228
• PubChem ID: 91844820
• Update Time: 2024-11-01

(S)-1-(4-Bromo-3-chlorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Bromo-3-chlorophenyl)ethanamine hydrochloride
• AX8297059
• (S)-1-(4-Bromo-3-chlorophenyl)ethanamine HCl
• (S)-1-(4-Bromo-3-chlorophenyl)ethylamine HCl
• (1S)-1-(4-BROMO-3-CHLOROPHENYL)ETHANAMINE HYDROCHLORIDE
• EN300-7371353
• DS-8142
• (1S)-1-(4-bromo-3-chlorophenyl)ethanamine;hydrochloride
• Y10815
• Benzenemethanamine, 4-bromo-3-chloro-alpha-methyl-, hydrochloride (1:1), (alphaS)-
• (S)-1-(4-Bromo-3-chlorophenyl)ethanaminehydrochloride
• (S)-1-(4-BROMO-3-CHLOROPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• AKOS025395763
• (1S)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride
• C8H10BrCl2N
• 1810074-64-6
• CS-0151404

• MDL： MFCD26553540
• Inchi： 1S/C8H9BrClN.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： JOIWHZVZBBUSRA-JEDNCBNOSA-N
• SMILES： BrC1C=CC(=CC=1Cl)[C@H](C)N.Cl

Computed Properties

• Exact Mass: 268.93737g/mol
• Monoisotopic Mass: 268.93737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26